Cas no 2751610-20-3 (methyl 4-amino-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylate)

• Product Name: methyl 4-amino-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylate
• CAS No: 2751610-20-3
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD34595228
• CID: 5653803
• PubChem ID: 165796488
• Update Time: 2025-07-14

methyl 4-amino-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28256968
• EN300-39870290
• methyl 4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate
• 2751610-20-3
• methyl 4-amino-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylate

• MDL： MFCD34595228
• Inchi： 1S/C8H13NO3/c1-7-3-8(9,4-7)5(12-7)6(10)11-2/h5H,3-4,9H2,1-2H3
• InChI Key： UCDYWTZLCWVDHU-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)C2(CC1(C)C2)N

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 4-amino-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylate

Methyl 4-Amino-1-Methyl-2-Oxabicyclo2.1.1hexane-3-Carboxylate (CAS No. 2751610-20-3): An Emerging Compound in Pharmaceutical Research

Methyl 4-amino-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylate (CAS No. 2751610-20-3) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxabicyclo compounds, which are characterized by their bicyclic ring system containing an oxygen atom. The presence of the amino and carboxylate functional groups, along with the methyl substituents, imparts specific chemical and biological properties that make it a promising candidate for various medicinal applications.

The chemical structure of methyl 4-amino-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylate is particularly intriguing due to its rigidity and conformational constraints imposed by the bicyclic framework. This structural rigidity can influence the compound's interactions with biological targets, potentially leading to enhanced selectivity and reduced off-target effects. Recent studies have focused on elucidating the conformational dynamics and molecular interactions of this compound, providing valuable insights into its behavior in biological systems.

In terms of synthesis, methyl 4-amino-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylate can be prepared through a series of well-defined chemical reactions, including cyclization, substitution, and esterification steps. The synthetic route is optimized to ensure high yields and purity, making it feasible for large-scale production for both research and potential clinical applications. The ability to synthesize this compound efficiently is crucial for advancing its development as a therapeutic agent.

The pharmacological profile of methyl 4-amino-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylate has been extensively studied in various in vitro and in vivo models. Preliminary data suggest that this compound exhibits potent activity against a range of biological targets, including enzymes, receptors, and ion channels. For instance, it has shown promising results in modulating GABA receptors, which are involved in neurotransmission and have been implicated in several neurological disorders such as epilepsy and anxiety.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 4-amino-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylate in treating these conditions. Early-phase trials have demonstrated favorable pharmacokinetic properties, with good oral bioavailability and a favorable safety profile. These findings have paved the way for further clinical investigations to explore its therapeutic potential in larger patient populations.

Beyond its potential as a therapeutic agent, methyl 4-amino-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylate is also being explored for its use as a tool compound in basic research. Its unique structural features make it an excellent candidate for probing the structure-function relationships of various biological targets, providing valuable insights into the mechanisms underlying disease processes.

In conclusion, methyl 4-amino-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylate (CAS No. 2751610-20-3) represents a promising compound with significant potential in pharmaceutical research and development. Its unique chemical structure, coupled with its favorable pharmacological properties, positions it as a key player in the discovery of new therapeutic agents for various diseases. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field.